2,4-Dichloro-3-formylbenzoic acid

• Molecular Formula: C8H4Cl2O3
• Molecular Weight: 219.02 g/mol
• IUPAC Name: 2,4-dichloro-3-formylbenzoic acid
• InChI: InChI=1S/C8H4Cl2O3/c9-6-2-1-4(8(12)13)7(10)5(6)3-11/h1-3H,(H,12,13)
• InChI Key: VYUHXPMAUNKWGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)Cl)C=O)Cl

Description

2,4-Dichloro-3-formylbenzoic acid is a useful research compound. Its molecular formula is C8H4Cl2O3 and its molecular weight is 219.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5 ml ethanol, was dissolved 2,4-dichloro-3-formylbenzoate in an amount of 1.04 g, and the resulting solution was then added with 10 ml aqueous solution of 1N-sodium hydroxide and further stirred for 17 hours at an ambient temperature. The reacted-mixture was poured into 40 ml ice water and then acidified with concentrated hydrochloric acid, and the crystals resulted were filtrated and then dried to obtain an objective product, 2,4-dichloro-3-formylbenzoic acid in an amount of 0.75 g in crystalline form. The melting point of the product was found to be in a range of 188-190° C.